Cas no 660862-08-8 (Benzonitrile, 2-[(4-chloro-2-nitrophenyl)amino]-5-(1-methylethyl)-)

• Product Name: Benzonitrile, 2-[(4-chloro-2-nitrophenyl)amino]-5-(1-methylethyl)-
• CAS No: 660862-08-8
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 1702594
• Update Time: 2024-08-31

Benzonitrile, 2-[(4-chloro-2-nitrophenyl)amino]-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(4-chloro-2-nitrophenyl)amino]-5-(1-methylethyl)-

• Inchi： 1S/C16H14ClN3O2/c1-10(2)11-3-5-14(12(7-11)9-18)19-15-6-4-13(17)8-16(15)20(21)22/h3-8,10,19H,1-2H3
• InChI Key： ZAKSBRZDLJRPGH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C(C)C)=CC=C1NC1=CC=C(Cl)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 315.07762

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 422.9±45.0 °C(Predicted)
• PSA: 78.96
• pka: -5.87±0.50(Predicted)